Cas no 7597-94-6 ( )

  structure
  structure
Product Name: 
CAS No:7597-94-6
MF:C23H20O2
MW:328.403706550598
CID:982249
PubChem ID:348441
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • phenyl-[2-(2,4,6-trimethylbenzoyl)phenyl]methanone
    • (2-benzoylphenyl)(2,4,6-trimethylphenyl)methanone
    • 1-Benzoyl-2-(2,4,6-trimethyl-benzoyl)-benzol
    • 1-Benzoyl-2-< 2,4,6-trimethyl-benzoyl> -benzol
    • 2-< 2,4,6-Trimethyl-benzoyl> -benzophenon
    • AC1L89KI
    • AC1Q2HSV
    • NSC407728
    • o-benzoylmesitoylbenzene
    • 7597-94-6
    • DTXSID90324808
    • NSC-407728
    • &nbsp;
    • Inchi: 1S/C23H20O2/c1-15-13-16(2)21(17(3)14-15)23(25)20-12-8-7-11-19(20)22(24)18-9-5-4-6-10-18/h4-14H,1-3H3
    • InChI Key: CHTZTQWATBZLTP-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 328.1464
  • Monoisotopic Mass: 328.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 5.07380
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.